Cas no 68937-93-9 (5-p-Tolylnicotinic acid)

• Product Name: 5-p-Tolylnicotinic acid
• CAS No: 68937-93-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 972682
• Update Time: 2023-08-02

5-p-Tolylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• curcurbit seed globulins
• Globulins (cucurbit seed)
• Globulins, cucurbit seed
• 5-p-Tolylnicotinic acid
• 5-(P-tolyl)nicotinic acid
• 5-(4-methylphenyl)pyridine-3-carboxylic acid
• 5-(4-Methylphenyl)nicotinic acid
• 5-p-tolylpyridine-3-carboxylic acid
• AB24270
• BB 0223394
• V8802
• Z1405445830

• Inchi： 1S/C13H11NO2/c1-9-2-4-10(5-3-9)11-6-12(13(15)16)8-14-7-11/h2-8H,1H3,(H,15,16)
• InChI Key： VMJRUHLJFKPQHV-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2